Cas no 89804-65-9 (1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-)
89804-65-9 structure
Product Name:1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-
CAS No:89804-65-9
MF:C9H7ClN2O
MW:194.61768078804
CID:588875
PubChem ID:13163611
Update Time:2025-04-19
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-
- 5-(4-chlorophenyl)-3-methyl-1,2,4-oxadiazole
- BS-23936
- SCHEMBL12297019
- 89804-65-9
- DTXSID50523936
-
- Inchi: 1S/C9H7ClN2O/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,1H3
- InChI Key: CTGIPJXADDXHCT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(C)=NO1
Computed Properties
- Exact Mass: 194.0246905g/mol
- Monoisotopic Mass: 194.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.9Ų
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322053-25g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 95% | 25g |
$612 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748149-25g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 98% | 25g |
¥5623.00 | 2024-04-26 | |
| Crysdot LLC | CD11024969-5g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 95+% | 5g |
$489 | 2024-07-19 | |
| 1PlusChem | 1P003ZH3-1g |
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- |
89804-65-9 | 98% | 1g |
$83.00 | 2025-02-20 | |
| 1PlusChem | 1P003ZH3-25g |
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- |
89804-65-9 | 98% | 25g |
$566.00 | 2025-02-20 | |
| 1PlusChem | 1P003ZH3-5g |
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- |
89804-65-9 | 98% | 5g |
$217.00 | 2025-02-20 | |
| 1PlusChem | 1P003ZH3-10g |
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- |
89804-65-9 | 98% | 10g |
$328.00 | 2025-02-20 | |
| A2B Chem LLC | AB85143-1g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 98% | 1g |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AB85143-5g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 98% | 5g |
$209.00 | 2024-04-19 | |
| A2B Chem LLC | AB85143-10g |
5-(4-Chlorophenyl)-3-methyl-1,2,4-oxadiazole |
89804-65-9 | 98% | 10g |
$315.00 | 2024-04-19 |
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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